Cas no 1740-36-9 (methyl 7,16-dihydroxypimaran-18-oate)

• Product Name: methyl 7,16-dihydroxypimaran-18-oate
• CAS No: 1740-36-9
• MF: C₂₁H₃₆O₄
• MW: 352.508147239685
• CID: 906024
• PubChem ID: 288376
• Update Time: 2025-04-19

methyl 7,16-dihydroxypimaran-18-oate Chemical and Physical Properties

Names and Identifiers

• methyl 7,16-dihydroxypimaran-18-oate
• methyl 9-hydroxy-7-(2-hydroxyethyl)-1,4a,7-trimethyltetradecahydrophenanthrene-1-carboxylate
• DTXSID80938453
• NSC149556
• NSC149554
• NSC-149554
• NSC-149556
• 1740-36-9

• Inchi： 1S/C21H36O4/c1-19(10-11-22)9-6-15-14(13-19)16(23)12-17-20(15,2)7-5-8-21(17,3)18(24)25-4/h14-17,22-23H,5-13H2,1-4H3
• InChI Key： OFMLCSCCTXPJID-UHFFFAOYSA-N
• SMILES： OC1CC2C(C(=O)OC)(C)CCCC2(C)C2CCC(C)(CCO)CC21

Computed Properties

• Exact Mass: 352.26148
• Monoisotopic Mass: 352.261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.062
• Boiling Point: 451.8°C at 760 mmHg
• Flash Point: 147.9°C
• Refractive Index: 1.502
• PSA: 66.76
• LogP: 3.54170